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Compound of Interest

Compound Name: Br-PEG6-C2-NHBoc

Cat. No.: B11934631

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Br-
PEG6-C2-NHBoc, a PEG-based PROTAC linker used in the synthesis of PROTACs
(Proteolysis Targeting Chimeras).[1][2][3] Adherence to these guidelines is crucial to ensure
personal safety and minimize environmental impact in a laboratory setting.

Hazard Identification and Classification

Br-PEG6-C2-NHBoc is classified as a hazardous substance. The primary hazards associated
with this compound are acute oral toxicity and significant aquatic toxicity.[4]

Table 1: GHS Classification[4]

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life
) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity Category 1 ) ]
with long lasting effects
Pictogram:
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Signal Word: Warning

Precautionary Measures and Personal Protective
Equipment (PPE)

Strict adherence to precautionary measures and the use of appropriate personal protective
equipment are mandatory when handling Br-PEG6-C2-NHBoc.

Table 2: Precautionary Statements

Code Precautionary Statement
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP273 Avoid release to the environment.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.
P330 Rinse mouth.
P391 Collect spillage.

Dispose of contents/container to an approved
P501

waste disposal plant.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommendation

Use chemical safety goggles or a face shield
Eye/Face Protection approved under government standards such as
NIOSH (US) or EN 166 (EU).

) ] Wear appropriate protective gloves (e.g., nitrile
Skin Protection ) )
rubber) and clothing to prevent skin contact.

Use only in a well-ventilated area, preferably in
Respiratory Protection a chemical fume hood. If inhalation risk is high,

wear a NIOSH-approved respirator.

) Handle with gloves. Gloves must be inspected
Hand Protection ] ]
prior to use. Wash and dry hands after handling.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the
compound and ensure a safe laboratory environment.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist. Use
only in a chemical fume hood. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
Recommended storage temperature is 4°C. Keep away from moisture.

First Aid Measures

In the event of exposure, immediate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route First Aid Measure

Call a POISON CENTER or doctor/physician
If Swallowed immediately if you feel unwell. Rinse mouth with

water. Do NOT induce vomiting.

Immediately wash off with soap and plenty of
In Case of Skin Contact water. Remove contaminated clothing. Consult a

physician.

Rinse cautiously with water for several minutes.
In Case of Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.

Move person into fresh air. If not breathing, give
If Inhaled o o o
artificial respiration. Consult a physician.

Accidental Release Measures

In case of a spill, follow these procedures to minimize exposure and environmental
contamination.

» Personal Precautions: Wear appropriate personal protective equipment (PPE), including
respiratory protection, gloves, and safety goggles. Evacuate personnel to a safe area.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, dry sand, or earth)
and place in a suitable container for chemical waste disposal. Ventilate the area and wash
the spill site after material pickup is complete.

Experimental Protocols and Data

Detailed experimental protocols for the toxicological assessment of Br-PEG6-C2-NHBoc are
not publicly available. The GHS classification is based on data from suppliers and databases.
Researchers should handle this compound with the caution required for a substance with
known acute oral toxicity and high aquatic toxicity.
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Visualized Workflows

The following diagrams illustrate standard laboratory safety workflows applicable to the
handling of Br-PEG6-C2-NHBoc.

Spill Detected Immediate Actions Containment & Cleanup Disposal
EGECot . Alert Supervisor and Don Appropriate PPE Contain Spill with Carefully Collect

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Br-PEG6-C2-NHBoc.

Exposure to Br-PEG6-C2-NHBoc
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Caption: First aid procedures following exposure to Br-PEG6-C2-NHBoc.
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Disposal Considerations

Dispose of Br-PEG6-C2-NHBoc and its container in accordance with local, state, and federal
regulations. This material and its container must be disposed of as hazardous waste. Avoid
release to the environment.

Disclaimer: This document is intended as a guide and is not exhaustive. Researchers are
responsible for conducting their own risk assessments and adhering to all applicable safety
regulations and institutional policies. Always refer to the most current Safety Data Sheet (SDS)
for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11934631#br-peg6-c2-nhboc-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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